2-(((4-Methyl-4h-1,2,4-triazol-3-yl)thio)methyl)piperidine

• Molecular Formula: C9H16N4S
• Molecular Weight: 212.32 g/mol
• IUPAC Name: 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]piperidine
• InChI: InChI=1S/C9H16N4S/c1-13-7-11-12-9(13)14-6-8-4-2-3-5-10-8/h7-8,10H,2-6H2,1H3
• InChI Key: YSJSLNOWYYJLNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2CCCCN2

Description

2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine is a high-value chemical building block designed for research and development applications, particularly in medicinal chemistry. This compound features a piperidine ring linked to a 4-methyl-1,2,4-triazole moiety via a thioether bridge, a structural motif common in the design of novel bioactive molecules . Compounds based on the 1,2,4-triazole pharmacophore are extensively investigated for their diverse pharmacological potential. Scientific literature indicates that similar triazole-piperidine hybrids are explored as potent inhibitors of enzymes like 15-lipoxygenase (15-LOX), a target for anti-inflammatory agents . These derivatives have demonstrated significant inhibitory activity in biochemical assays, with some showing lower binding free energies in molecular docking studies compared to reference standards, suggesting strong target engagement . Furthermore, 1,2,4-triazole-3-thioether derivatives are recognized for their broad spectrum of biological activities, making them privileged scaffolds in the synthesis of new chemical entities for pharmaceutical screening . As a versatile heterocyclic building block, this compound is intended for use in hit-to-lead optimization campaigns, structure-activity relationship (SAR) studies, and the discovery of new therapeutic agents. It is supplied For Research Use Only and is strictly not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate care, referring to the provided Safety Data Sheet for detailed hazard and handling information .

Preparation Methods

Synthesis of the 4-Methyl-1,2,4-triazole-3-thiol Intermediate

• The 4-methyl-1,2,4-triazole-3-thiol nucleus is typically prepared by heating appropriate hydrazide precursors with methyl isothiocyanate under basic conditions. For example, hydrazide derivatives are refluxed with methyl isothiocyanate in methanol and sodium hydroxide, followed by acidification to precipitate the thiol intermediate.

• This intermediate is characterized by its mercapto (-SH) group at the 3-position of the triazole ring, which is crucial for subsequent thioether bond formation.

Preparation of Piperidine Derivative

• The piperidine moiety is often introduced as a piperidin-1-yl ethanone or similar activated intermediate. For instance, 1-(4-toluenesulfonyl)-4-(ethoxycarbonyl)piperidine is synthesized via the reaction of piperidine with 4-toluenesulfonyl chloride in a basic aqueous medium, followed by esterification.

• Subsequent modification includes hydrazinolysis to form hydrazinocarbonyl derivatives, which are further reacted with methyl isothiocyanate to yield thiocarbonyl intermediates essential for triazole ring closure.

Coupling of the Triazole Thiol to the Piperidine Moiety

• The key step involves nucleophilic substitution where the triazole thiol intermediate reacts with electrophilic halomethyl derivatives of piperidine, such as 2-bromoacetamide or 2-bromoethanoyl derivatives, to form the thioether linkage.

• This reaction is typically conducted in methanol or ethanol under reflux conditions, sometimes with a base to facilitate the substitution reaction.

• The reaction mixture is then acidified or cooled to precipitate the final product, which is isolated by filtration and purified by recrystallization or chromatography.

Alternative One-Pot Synthesis Approaches

• Some studies report one-pot synthesis protocols where the triazole ring formation and thioether bond formation occur sequentially without isolating intermediates, improving efficiency and yield.

• This involves reacting 1,2,4-triazole-3-thione derivatives directly with haloacetylated piperidine esters in the presence of bases like triethylamine under reflux conditions.

Representative Synthetic Scheme and Reaction Conditions

Step	Reaction Description	Reagents & Conditions	Outcome
1	Formation of hydrazide intermediate from piperidine ester	Piperidine ester + hydrazine hydrate, reflux in methanol, 3-4 h	Hydrazinocarbonyl piperidine derivative
2	Reaction with methyl isothiocyanate	Hydrazide + methyl isothiocyanate, reflux in ethanol, 2 h	Thiocarbonyl intermediate
3	Cyclization to 4-methyl-1,2,4-triazole-3-thiol	Heating under basic conditions (NaOH), 225 °C, 3-6 h	4-methyl-1,2,4-triazole-3-thiol
4	Coupling with 2-bromoacetamide derivative	Triazole thiol + 2-bromoacetamide, reflux in methanol, base present	Target thioether compound
5	Isolation and purification	Acidification, cooling, filtration, recrystallization	Pure 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine

Characterization and Confirmation of Structure

• The synthesized compound is confirmed using spectral techniques such as Infrared Spectroscopy (IR), Proton Nuclear Magnetic Resonance (1H-NMR), and Electron Ionization Mass Spectrometry (EI-MS).

• Typical IR bands include characteristic C=N stretching of triazole, C–S bond vibrations, and amide carbonyl stretches.

• 1H-NMR spectra show signals corresponding to the methyl group on the triazole ring, methylene protons linking the triazole and piperidine, and the piperidine ring protons.

• EI-MS confirms molecular ion peaks consistent with the molecular weight of 240.33 g/mol.

Summary Table of Key Synthetic Parameters

Parameter	Typical Value/Condition	Reference
Solvent	Methanol, Ethanol
Temperature	Reflux (~76 °C) to 225 °C for cyclization
Reaction Time	2–6 hours depending on step
Base Used	NaOH, Triethylamine
Purification	Acidification and filtration, recrystallization
Yield	Generally high, 70–90% per step

Research Findings and Application Notes

• The described synthetic routes are robust and allow for the introduction of various substituents on the triazole or piperidine rings, enabling structure-activity relationship studies.

• Compounds synthesized via these methods have demonstrated significant enzyme inhibition activities, including acetylcholinesterase and urease inhibition, highlighting the biological relevance of this scaffold.

• The sulfur linkage via the thioether bond is critical for biological activity and stability.

Chemical Reactions Analysis

Types of Reactions

2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine can undergo various chemical reactions, including:

Oxidation: The thioether linkage can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The triazole ring can be reduced under specific conditions, although this is less common.

Substitution: The piperidine ring can participate in nucleophilic substitution reactions, particularly at the nitrogen atom.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced triazole derivatives.

Substitution: N-alkylated or N-acylated piperidine derivatives.

Scientific Research Applications

2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine involves its interaction with specific molecular targets. The triazole moiety can bind to metal ions or enzyme active sites, potentially inhibiting their function. The piperidine ring can enhance the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Differences

Compound Name (CAS)	Core Structure	Substituents	Biological Activities	Key References
2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine (hypothetical)	Piperidine + 4-methyl-1,2,4-triazole	Thioether linkage at piperidine 2-position	Not explicitly reported	N/A
3-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine (1250877-99-6)	Piperidine + 4-methyl-1,2,4-triazole	Thioether linkage at piperidine 3-position	Not explicitly reported; lab use only
Tryfuzol® (piperidine 2-(5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetate)	Piperidine + phenyl/furan-substituted triazole	Acetate bridge, furan, phenyl groups	Immunomodulatory, antioxidant, hepatoprotective
4-((5-(Decylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)morpholine	Morpholine + 4-methyl-1,2,4-triazole	Decylthio chain, morpholine ring	Antifungal, antimicrobial
2-[2-(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)ethyl]piperidine (1249363-56-1)	Piperidine + 4,5-dimethyl-1,2,4-triazole	Ethyl linkage, dimethyl triazole	Not explicitly reported
Mitratapide (complex structure with 4-methyltriazole)	Piperidine + chlorophenyl + 4-methyltriazole	Chlorophenyl, additional substituents	Likely lipid-lowering (structural similarity to cholesterol inhibitors)

Key Observations:

Positional Isomerism: The 3-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine (CAS 1250877-99-6) differs from the target compound only in the substitution position on the piperidine ring (3- vs. 2-). This minor structural variation can significantly alter pharmacokinetics, such as receptor binding or metabolic stability .

Substituent Effects: Tryfuzol® demonstrates that bulky aromatic groups (e.g., phenyl, furan) enhance immunomodulatory and antioxidant activities compared to simpler alkyl chains . The decylthio chain in the morpholine analog improves lipophilicity, likely contributing to its antifungal efficacy .

Linkage Flexibility : Ethyl or acetate bridges (as in Tryfuzol®) versus thioether linkages (as in the target compound) influence solubility and bioavailability. Thioether bonds may enhance stability under physiological conditions .

Research Findings and Pharmacological Data

Notable Trends:

• Bioactivity: Triazole-piperidine hybrids generally exhibit enhanced biological activity compared to non-heterocyclic analogs. For example, Tryfuzol®’s hepatoprotective effects are attributed to the synergistic interaction between the triazole and piperidine moieties .
• Safety Profile : The 3-substituted piperidine analog (CAS 1250877-99-6) has moderate toxicity (H302/H315/H319), suggesting that positional isomerism may influence safety .

Biological Activity

The compound 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine is a derivative of piperidine that incorporates a triazole moiety, which has garnered interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine typically involves multi-step reactions starting from readily available precursors. The general synthetic route includes:

• Formation of the Triazole Moiety : The initial step involves creating the triazole ring through cyclization reactions involving thiosemicarbazones and appropriate aldehydes or ketones.
• Piperidine Derivation : The piperidine ring is introduced through nucleophilic substitution reactions with alkyl halides.
• Final Coupling : The final compound is obtained by coupling the piperidine derivative with the triazole-containing thiol via a thiol-methylation reaction.

Antimicrobial Properties

Research has indicated that triazole derivatives exhibit significant antimicrobial activity. A study demonstrated that compounds containing triazole rings were effective against various bacterial strains and fungi. The mechanism is thought to involve inhibition of ergosterol synthesis in fungal cells, which is critical for maintaining cell membrane integrity .

Anticancer Activity

Several studies have reported the anticancer potential of triazole derivatives. For instance, derivatives similar to 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine have shown cytotoxic effects against various cancer cell lines, including melanoma and breast cancer cells. The cytotoxicity was assessed using the MTT assay, revealing that these compounds can induce apoptosis in cancer cells through mechanisms such as caspase activation and disruption of mitochondrial membrane potential .

Anti-inflammatory Effects

Triazole compounds have also been investigated for their anti-inflammatory properties. In vitro studies suggest that they can inhibit pro-inflammatory cytokine production in macrophages, potentially through the modulation of NF-kB signaling pathways. This suggests their utility in treating inflammatory diseases .

Case Study 1: Anticancer Efficacy

A specific derivative was tested against human melanoma (IGR39) and triple-negative breast cancer (MDA-MB-231) cell lines. The results indicated a significant reduction in cell viability at concentrations as low as 10 µM, with IC50 values suggesting higher potency compared to standard chemotherapeutics like doxorubicin .

Case Study 2: Antimicrobial Activity

In another study, a series of triazole derivatives were evaluated for their antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. The results showed that some derivatives exhibited minimum inhibitory concentrations (MICs) comparable to conventional antibiotics, indicating their potential as alternative antimicrobial agents .

The biological activities of 2-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)piperidine can be attributed to several mechanisms:

• Enzyme Inhibition : Many triazole derivatives act by inhibiting enzymes critical for pathogen survival or cancer cell proliferation.
• Cell Membrane Disruption : By interfering with membrane integrity and function in microbial cells.
• Apoptosis Induction : Triggering programmed cell death pathways in cancer cells.